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For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate plasticizer is critical for applications requiring flexibility at low
temperatures. Diisooctyl adipate (DIOA), often referred to as dioctyl adipate (DOA), is a
widely used plasticizer known for its excellent performance in cold environments.[1][2][3] This
guide provides a comparative analysis of DIOA's low-temperature flexibility against other
common plasticizers, supported by experimental data and detailed methodologies.

Quantitative Performance Comparison

The following table summarizes key low-temperature performance indicators for Diisooctyl
Adipate (DIOA/DOA) and other commonly used plasticizers in Polyvinyl Chloride (PVC)
formulations. Data has been compiled from various sources, and direct comparison should be
made with caution as testing conditions may vary between studies.
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Glass
. . Transition .
. Brittle Point Torsional Flex
. Chemical Temp. (Tg) of
Plasticizer (°C) (ASTM Temp. (°C)
Class PVC
D746/D2137) (ASTM D1043)
Compound
(°C)
Diisooctyl )
] ) -70 to -60 Not widely
Adipate Adipate ) ~-43 10 -52
(estimated) reported
(DIOA/DOA)
Dioctyl Phthalate
Phthalate ~-40 ~-37t00 ~-35
(DOP)
Diisononyl Not widely
Phthalate ~-45 ~-39
Phthalate (DINP) reported
Dioctyl )
Not widely
Terephthalate Terephthalate ~-48 ~-47
reported
(DOTP)

Note: The brittle point for DIOA is an estimation based on its known superior low-temperature
performance compared to phthalates. Specific values from standardized, comparative studies
are not readily available in the public domain. The Glass Transition Temperature (Tg) of
plasticized PVC can vary significantly based on the concentration of the plasticizer.

Key Performance Insights

Diisooctyl adipate consistently demonstrates superior low-temperature flexibility compared to
traditional phthalate plasticizers like DOP.[4][5] Adipate plasticizers, in general, are recognized
for imparting excellent performance in cold conditions.[2] DIOA's chemical structure allows it to
effectively lower the glass transition temperature of PVC, maintaining the material's ductility
and preventing brittleness at temperatures where other plasticizers may fail.[1][2]

While DOTP, a non-phthalate alternative, also shows good low-temperature performance, DIOA
is often highlighted for its exceptional cold resistance, making it a preferred choice for
demanding applications such as frozen food packaging, medical tubing, and outdoor wire and
cable insulation.[2][3][5]
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Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the accurate interpretation
and replication of results.

Brittleness Point Determination (ASTM D2137)

The brittleness point is the lowest temperature at which a material will not fracture upon impact
under specified conditions.

Apparatus:

Brittleness testing apparatus, including a specimen clamp, a striking member, and a
temperature-controlled bath.

Insulated tank for the heat-transfer medium.

Stirrer to ensure temperature uniformity.

Calibrated thermometer or thermocouple.

Procedure:

Specimen Preparation: Standard-sized specimens of the plasticized polymer are prepared.

» Conditioning: Specimens are conditioned at a standard temperature and humidity prior to
testing.

o Test Setup: The heat-transfer medium in the insulated tank is brought to a temperature below
the expected brittleness point.

e Specimen Mounting: A specified number of specimens are securely mounted in the clamp.

e Thermal Equilibration: The clamped specimens are immersed in the heat-transfer medium
for a specified period to ensure they reach the test temperature.

e Impact: A single impact is delivered to the specimens by the striking member, which moves
at a specified velocity.
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 Inspection: After impact, the specimens are examined for any signs of fracture or cracking.

o Temperature Adjustment: The test is repeated at incrementally higher temperatures until a
temperature is found at which none of the specimens fail. This temperature is reported as the

brittleness point.
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ASTM D2137 Brittleness Point Test Workflow
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Caption: ASTM D2137 Brittleness Point Test Workflow.
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Torsional Stiffness Determination (ASTM D1043)

This method measures the stiffness of a plastic as a function of temperature by applying a
torsional force.

Apparatus:

» Torsion tester with a specimen clamp, a torquing system, and an angular deflection
measurement system.

o Temperature-controlled chamber or bath.
o Calibrated thermometer or thermocouple.
Procedure:

Specimen Preparation: A rectangular specimen of the plasticized polymer is prepared to
specified dimensions.

Conditioning: The specimen is conditioned at a standard temperature and humidity.
Mounting: The specimen is mounted in the torsion tester's clamps.

Temperature Cycling: The temperature of the chamber or bath is lowered to the lowest test
temperature and allowed to equilibrate.

Torsional Loading: A specified torque is applied to the specimen, and the resulting angular
deflection is measured after a set time.

Calculation: The apparent modulus of rigidity is calculated from the applied torque, angular
deflection, and specimen dimensions.

Temperature Increments: The temperature is increased in small, controlled increments, and
the torsional loading and measurement are repeated at each temperature.

Data Analysis: The logarithm of the apparent modulus of rigidity is plotted against
temperature. The "Torsional Flex Temperature" is often reported as the temperature at which
the material reaches a specific stiffness value.
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ASTM D1043 Torsional Stiffness Test Workflow
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Caption: ASTM D1043 Torsional Stiffness Test Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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